Cas no 1891147-08-2 (2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol)

• Product Name: 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol
• CAS No: 1891147-08-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 6068722
• PubChem ID: 136998753
• Update Time: 2025-08-04

2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol
• EN300-1985138
• 1891147-08-2

• Inchi： 1S/C9H7ClN2O2/c10-5-1-2-7(13)6(3-5)8-4-9(11)12-14-8/h1-4,13H,(H2,11,12)
• InChI Key： IGSLWDCDTAPFII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC(N)=NO1)O

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol

Professional Introduction to Compound with CAS No. 1891147-08-2 and Product Name: 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol

The compound with the CAS number 1891147-08-2 and the product name 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both an amino group and a chlorophenolic moiety in its molecular structure suggests a high degree of reactivity, making it a valuable candidate for further chemical modifications and biological evaluations.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of bioactive molecules derived from oxazole scaffolds. Oxazoles are five-membered heterocycles containing one oxygen and two nitrogen atoms, which contribute to their unique electronic properties and biological interactions. The specific substitution pattern in 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol positions it as a promising scaffold for drug discovery efforts aimed at targeting various diseases, particularly those involving inflammatory and infectious processes.

The chlorophenol moiety is another key feature of this compound, known for its broad spectrum of biological activities. Chlorophenols have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of this moiety with the oxazole ring in 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol may enhance its pharmacological profile, potentially leading to the development of more effective therapeutic agents. This compound's structure also suggests that it could interact with multiple biological targets, making it a versatile tool for drug design and discovery.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising compounds like 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol. These methods allow researchers to predict the binding affinity and interaction patterns of molecules with biological targets, thereby accelerating the drug discovery process. The amino group in this compound's structure is particularly interesting as it can form hydrogen bonds with various biomolecules, enhancing its potential for binding to therapeutic targets.

Moreover, the synthesis of 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes to complex heterocyclic derivatives is crucial for their further exploration in drug discovery. Modern synthetic methodologies have enabled the construction of intricate molecular frameworks with high precision and yield. The synthesis of this compound involves multi-step reactions that showcase the expertise of chemists in manipulating functional groups and constructing heterocyclic systems.

The potential applications of 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for materials science applications as well. For instance, its ability to form stable complexes with metal ions could be exploited in the development of novel catalysts or sensors. Additionally, its bioactive properties may find utility in agricultural chemistry or environmental science.

In conclusion, 2-(3-amino-1,2-oxazol-5-yl)-4-chlorophenol (CAS No. 1891147-08-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of an oxazole ring and a chlorophenolic moiety positions it as a versatile scaffold for drug discovery efforts targeting various diseases. The advancements in computational chemistry and synthetic organic chemistry have further enhanced our ability to explore its pharmacological properties and develop novel therapeutic agents.